2-methyl-N-(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)propanamide

• IUPAC Name: 2-methyl-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)propanamide
• InChI: InChI=1S/C11H13N3O2/c1-6(2)10(15)12-7-3-4-8-9(5-7)14-11(16)13-8/h3-6H,1-2H3,(H,12,15)(H2,13,14,16)
• InChI Key: BYYOVFUCIHOVHD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=CC2=C(C=C1)NC(=O)N2
• Molecular Formula: C11H13N3O2
• Molecular Weight: 219.24 g/mol

Description

2-methyl-N-(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)propanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-methyl-N-(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)propanamide varies depending on its application. In medicine, it has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis, inhibiting angiogenesis, and modulating the immune system. In bacterial infections, it has been shown to inhibit bacterial growth by interfering with bacterial DNA replication and transcription. In neurological disorders, it has been investigated for its potential neuroprotective effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound also vary depending on its application. In medicine, it has been shown to have low toxicity and minimal side effects. In bacterial infections, it has been shown to have broad-spectrum activity against various bacterial strains. In neurological disorders, it has been investigated for its potential to improve cognitive function and reduce oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using 2-methyl-N-(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)propanamide in lab experiments include its ease of synthesis, low toxicity, and broad-spectrum activity. However, its limitations include its limited solubility in water, which can make it difficult to use in certain experimental setups.

Future Directions

For research on 2-methyl-N-(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)propanamide include investigating its potential as a therapeutic agent for other diseases, exploring its potential applications in agriculture and material science, and developing new synthesis methods to improve its solubility and efficacy. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.
In conclusion, this compound is a chemical compound that has shown promise in various fields of scientific research. Its ease of synthesis, low toxicity, and broad-spectrum activity make it a valuable tool for lab experiments and potential therapeutic agent for various diseases. However, further research is needed to fully understand its mechanism of action and potential side effects, and to explore its potential applications in agriculture and material science.

Scientific Research Applications

2-methyl-N-(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)propanamide has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, it has been investigated as a potential therapeutic agent for various diseases such as cancer, bacterial infections, and neurological disorders. In agriculture, it has been studied as a potential pesticide and herbicide. In material science, it has been investigated for its potential applications in the development of new materials with unique properties.